5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-3-ethyl-1H-pyrazole-4-carbonitrile

• Molecular Formula: C19H19ClN6OS
• Molecular Weight: 414.9 g/mol
• IUPAC Name: 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-methylsulfanylpyrimidin-4-yl]-3-ethylpyrazole-4-carbonitrile
• InChI: InChI=1S/C19H19ClN6OS/c1-5-14-13(9-21)18(22)26(25-14)15-8-16(24-19(23-15)28-4)27-12-6-10(2)17(20)11(3)7-12/h6-8H,5,22H2,1-4H3
• InChI Key: SCUPZKFBHNBWQC-UHFFFAOYSA-N
• SMILES: CCC1=NN(C(=C1C#N)N)C2=CC(=NC(=N2)SC)OC3=CC(=C(C(=C3)C)Cl)C

Description

5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-3-ethyl-1H-pyrazole-4-carbonitrile is a chemical compound that belongs to the class of pyrazole-based kinase inhibitors. It has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-3-ethyl-1H-pyrazole-4-carbonitrile involves the inhibition of kinase activity. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation can lead to the development of cancer. By inhibiting the activity of these kinases, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-3-ethyl-1H-pyrazole-4-carbonitrile can induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for the growth and spread of cancer cells. These effects make it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-3-ethyl-1H-pyrazole-4-carbonitrile is that it can be easily synthesized in a laboratory setting. This allows for the production of large quantities of the compound for use in experiments. However, one of the limitations of this compound is that its efficacy can vary depending on the type of cancer being treated. Further research is needed to determine the optimal conditions for its use.

Future Directions

The potential therapeutic applications of 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-3-ethyl-1H-pyrazole-4-carbonitrile are vast. Some future directions for research include investigating its efficacy in combination with other cancer treatments, determining the optimal dosage and administration methods, and identifying biomarkers that can predict its effectiveness in individual patients. Additionally, further research is needed to investigate its potential applications in other diseases beyond cancer.

Synthesis Methods

The synthesis of 5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-3-ethyl-1H-pyrazole-4-carbonitrile involves the reaction of 4-chloro-3,5-dimethylphenol with 2-chloro-6-(methylthio)pyrimidine-4-carbaldehyde in the presence of a base to form an intermediate compound. This intermediate compound is then reacted with ethyl 4-cyanobutyrate to produce the final product. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

5-amino-1-[6-(4-chloro-3,5-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-3-ethyl-1H-pyrazole-4-carbonitrile has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of several kinases, including EGFR, HER2, and VEGFR, which are involved in the growth and proliferation of cancer cells. As a result, this compound has been investigated as a potential treatment for various types of cancer, including lung, breast, and colorectal cancer.